Cas no 929974-17-4 (4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid)

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid is a fluorinated benzothiophene derivative with a phenoxymethyl substituent at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the carboxylic acid group offers versatility for further functionalization. Its benzothiophene core contributes to rigid structural geometry, which may improve target selectivity. The compound is suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. High purity and well-defined synthetic pathways ensure reproducibility for research purposes.

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid structure

929974-17-4 structure

Product Name:4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid

CAS No:929974-17-4

MF:C₁₆H₁₁FO₃S

MW:302.320146799088

MDL:MFCD08729207

CID:2627483

PubChem ID:16227624

Update Time:2025-06-07

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- .
- 4-fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid
- 4-Fluoro-3-(phenoxymethyl)benzo[b]thiophene-2-carboxylic acid
- NE28665
- Z227830132
- AKOS009106727
- G27133
- Benzo[b]thiophene-2-carboxylic acid, 4-fluoro-3-(phenoxymethyl)
- EN300-26500
- 929974-17-4
- J-515357
- CS-0243540
- Z223464244
- 4-Fluoro-3-(phenoxymethyl)benzo[b]thiophene-2-carboxylicacid
- 4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid
- MDL： MFCD08729207
- Inchi： 1S/C16H11FO3S/c17-12-7-4-8-13-14(12)11(15(21-13)16(18)19)9-20-10-5-2-1-3-6-10/h1-8H,9H2,(H,18,19)
- InChI Key： DEPBHAFMNBOKGD-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(COC2C=CC=CC=2)C2C(=CC=CC1=2)F

Computed Properties

Exact Mass: 302.04129354g/mol
Monoisotopic Mass: 302.04129354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.8
XLogP3: 4.4

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 490.2±40.0 °C at 760 mmHg
Flash Point: 250.3±27.3 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Fluoro-3-(phenoxymethyl)-1-benzothiophene-2-carboxylic acid Pricemore >>

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